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Compound of Interest

Compound Name: Vitrabond

CAS No.: 126338-82-7

Cat. No.: B1178313

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the recommended clinical use of

Vitrebond™ and Vitrebond™ Plus, resin-modified glass ionomer (RMGI) liners. The information

is compiled from manufacturer guidelines and scientific literature to guide researchers in

designing experiments and clinical professionals in applying the material.

Product Overview and Indications for Use
Vitrebond™ and Vitrebond™ Plus are light-cured RMGI liners indicated for use under

composite, amalgam, ceramic, and metal restorations.[1][2] They are designed to seal the

dentin, which may help reduce postoperative sensitivity and microleakage.[2][3][4] Additionally,

as glass ionomers, they release fluoride.[3][4] It is important to note that Vitrebond is not

indicated for direct pulp capping.[1][5] In cases of pulp exposure, a calcium hydroxide material

should be placed over the exposure before the application of Vitrebond to seal and protect the

area.[1][6]
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Recommended Application Thickness and Curing
Protocols
The thickness of the Vitrebond liner is a critical factor in ensuring optimal performance. The

manufacturer provides specific recommendations for both thin and incremental applications.

Product Application Type
Recommended
Thickness

Curing Time
(Standard Light
Curing Unit)

Vitrebond™ Thin Layer ≤ 0.5 mm 30 seconds

Thicker Application

Initial thin layer (≤ 0.5

mm), followed by a

second layer up to 2

mm.

30 seconds for each

layer

Vitrebond™ Plus Thin Layer ≤ 0.5 mm 20 seconds

Thicker Application

Initial thin layer (≤ 0.5

mm), followed by a

second layer up to 1.5

mm.

20 seconds for each

layer

Sources:[1][7][8][9][10]

Experimental Protocols
While direct comparative studies on the effect of varying Vitrebond liner thickness on clinical

outcomes are limited, the following protocols are based on established methodologies for

evaluating dental material properties.

Shear Bond Strength Testing
This protocol assesses the adhesive strength of the liner to dentin.
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Specimen Preparation

Testing

Data Analysis

Extracted human or bovine teeth embedded in acrylic resin.

Grind occlusal surface to expose flat dentin.

Apply Vitrebond liner of varying controlled thicknesses (e.g., 0.5 mm, 1.0 mm, 1.5 mm).

Light cure liner according to manufacturer's instructions.

Bond a composite resin cylinder to the liner surface.

Store specimens in distilled water at 37°C for 24 hours.

Mount specimen in a universal testing machine.

Apply a shear force to the base of the composite cylinder at a constant crosshead speed until failure.

Record the force at failure (in Newtons).

Calculate shear bond strength (in MPa) by dividing the force by the bonded surface area.

Statistically analyze the data to compare bond strengths at different liner thicknesses.

Click to download full resolution via product page

Caption: Workflow for Shear Bond Strength Testing.
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Microleakage Assessment
This protocol evaluates the sealing ability of the liner at the restoration interface.

Restoration Placement

Aging and Staining

Evaluation

Prepare standardized Class V cavities in extracted human teeth.

Apply Vitrebond liner to the axial wall at varying controlled thicknesses.

Light cure the liner.

Place a composite resin restoration over the liner.

Subject restorations to thermocycling to simulate oral temperature changes.

Seal the tooth apices and coat the external surfaces with nail varnish, leaving the restoration and 1 mm of surrounding tooth structure exposed.

Immerse the teeth in a dye solution (e.g., 0.5% basic fuchsin or 2% methylene blue) for 24 hours.

Section the teeth longitudinally.

Examine the sections under a stereomicroscope.

Score the extent of dye penetration at the liner-tooth interface using a standardized scale.

Click to download full resolution via product page

Caption: Protocol for Microleakage Assessment.
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Pulpal Biocompatibility and Cellular Response
Studies on the pulpal response to RMGICs like Vitrebond have shown them to be generally

biocompatible when not in direct contact with the pulp.[6] In deep cavities, a mild to moderate

inflammatory response may be observed initially, which tends to resolve over time.[6] The

thickness of the remaining dentin is a more critical factor for pulpal health than the thickness of

the liner itself.

While specific signaling pathways for Vitrebond have not been fully elucidated, the general

response of pulp tissue to restorative materials involves a complex interplay of cellular

signaling.

Restorative Material Components
(e.g., HEMA, ions from glass) Dentin TubulesDiffusion Pulp Cells

(Odontoblasts, Fibroblasts, Immune Cells)
Interaction

Inflammatory Response
(Cytokine Release)

Cellular Stress Response

Reparative Dentin Formation

Click to download full resolution via product page

Caption: General Pulp Response to Restorative Materials.

Summary of Quantitative Data
Direct quantitative data comparing different thicknesses of Vitrebond liner is not readily

available in the scientific literature. However, the following table summarizes the manufacturer's

recommendations for application.
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Parameter Vitrebond™ Vitrebond™ Plus

Recommended Powder/Liquid

Ratio (by weight)
1.4 to 1 N/A (Paste-Paste System)

Acceptable Powder/Liquid

Ratios (scoop:drop)
1:2 to 2:1 N/A

Mixing Time 10-15 seconds 10-15 seconds

Minimum Working Time (at

room temp.)
2 minutes 40 seconds 2 minutes 30 seconds

Curing Time (Thin Layer ≤ 0.5

mm)
30 seconds 20 seconds

Maximum Second Layer

Thickness
2 mm 1.5 mm

Curing Time (Thicker Layer) 30 seconds 20 seconds

Sources:[1][7][8][9][10]

Conclusion
The manufacturer's instructions provide clear guidance on the application thickness of

Vitrebond and Vitrebond Plus liners for optimal clinical performance. While scientific literature

supports their biocompatibility and sealing ability, further research is needed to establish a

direct quantitative relationship between liner thickness and clinical outcomes such as bond

strength and microleakage. The provided experimental protocols offer a framework for such

investigations. Researchers are encouraged to control and measure liner thickness precisely in

their studies to contribute to a more evidence-based understanding of this important clinical

variable.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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